Cas no 1897839-44-9 (1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid
• CAS No: 1897839-44-9
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 4627702
• PubChem ID: 115052268
• Update Time: 2025-06-10

1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 4-(2-oxopropyl)-, 1-(1,1-dimethylethyl) ester
• 1-[(tert-butoxy)carbonyl]-4-(2-oxopropyl)piperidine-4-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid

• Inchi： 1S/C14H23NO5/c1-10(16)9-14(11(17)18)5-7-15(8-6-14)12(19)20-13(2,3)4/h5-9H2,1-4H3,(H,17,18)
• InChI Key： LXHTXAUYDCFENM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC(=O)C)(C(O)=O)CC1

Additional information on 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid

1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1897839-44-9, known as 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines a piperidine ring with a tert-butoxycarbonyl (Boc) group and a 2-oxopropyl substituent. The combination of these functional groups imparts unique chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid in drug development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide synthesis. The Boc group, a common protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the molecule during synthesis. This has led to its use in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential in materials science. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's structural stability and versatility. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be used to synthesize high-performance polymers with tailored mechanical and thermal properties. These polymers have applications in advanced materials for aerospace, automotive industries, and electronic devices.

The synthesis of 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the Boc and 2-oxopropyl groups. Recent research has focused on optimizing these reactions to improve yield and selectivity, leveraging novel catalysts and reaction conditions.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly prioritize sustainability, researchers are exploring methods to design eco-friendly synthetic routes for this compound. Recent studies have identified microbial strains capable of degrading similar compounds, suggesting potential avenues for bioremediation strategies.

In conclusion, 1-(tert-butoxy)carbonyl-4-(2-oxopropyl)piperidine-4-carboxylic acid (CAS No. 1897839-44-9) stands out as a versatile and valuable molecule with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and functional groups make it a focal point for ongoing research aimed at unlocking its full potential across diverse fields.